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Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856

Trimesitylphosphine: A Comprehensive
Technical Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
trimesitylphosphine, a bulky alkylphosphine ligand critical to modern synthetic chemistry. Its
unique steric and electronic properties have positioned it as an essential tool in facilitating
challenging cross-coupling reactions, particularly in the synthesis of complex molecules
relevant to pharmaceutical and materials science. This document outlines its key physical
characteristics, detailed experimental protocols for their determination, and a schematic
representation of its application in a common catalytic cycle.

Core Physical and Chemical Data

The physical properties of trimesitylphosphine are summarized in the table below. These
characteristics are fundamental for its handling, storage, and application in chemical synthesis.
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Property Value Citations
Melting Point 185-188 °C [1112][3]
187 °C [4]1(5]
) White to light yellow crystal
Physical Appearance [1]
powder
Yellow solid [6]
White powder or crystals [2]
Molecular Formula C27H33P
Molecular Weight 388.52 g/mol
B Soluble in common organic
Solubility [6]
solvents

Experimental Protocols

The following sections provide detailed methodologies for the determination of the physical
properties of trimesitylphosphine.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity.[2][4] The capillary method is a
widely used and reliable technique for this measurement.[7]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature range over which the substance transitions from a solid to a liquid is recorded.[7]
Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:
e Melting point apparatus (e.g., DigiMelt, Mel-Temp)
o Capillary tubes (sealed at one end)

e Mortar and pestle
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e Spatula
Procedure:

o Sample Preparation: Ensure the trimesitylphosphine sample is completely dry and in a fine
powdered form.[7] If necessary, gently grind the crystals using a clean, dry mortar and
pestle.[6]

e Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the material. Invert the tube and tap it gently on a hard
surface to pack the sample into the sealed end.[1] The packed sample height should be
approximately 2-3 mm.[1]

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.[1]

o If the approximate melting point is unknown, perform a rapid initial heating to determine a
rough range.[2][6]

o For a precise measurement, set the apparatus to heat rapidly to a temperature about 10-
15°C below the expected melting point. Then, reduce the heating rate to 1-2°C per minute.

[6]
o Observe the sample through the magnifying eyepiece.

o Record the temperature at which the first droplet of liquid appears (the beginning of
melting).

o Record the temperature at which the last solid crystal melts (the completion of melting).
This range is the melting point of the sample.

o Purity Assessment: A broad melting range (greater than 2°C) can indicate the presence of
impurities.[4]

Determination of Physical Appearance
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The physical appearance of a chemical provides initial qualitative data. This is typically
determined through direct visual observation.[8]

Principle: The color, state (solid, liquid, gas), and form (e.g., crystalline, powder, amorphous) of
a chemical are observed and recorded under standard laboratory conditions (ambient
temperature and pressure).[8]

Apparatus:

e Clean, dry watch glass or weighing boat
e Spatula

e Adequate lighting

Procedure:

o Sample Preparation: Place a small, representative sample of trimesitylphosphine onto a
clean, dry watch glass using a spatula.

e Observation:

o

In a well-lit area, visually inspect the sample.

[¢]

Record the color of the substance (e.g., white, off-white, yellow).

[¢]

Note the physical state at room temperature (solid).

[e]

Describe the form of the solid (e.g., crystalline powder, amorphous solid, distinct crystals).

o Safety Precautions: Always handle chemical substances in a well-ventilated area, wearing
appropriate personal protective equipment (PPE), including safety glasses and gloves. Avoid
direct inhalation or contact with the skin.

Application in Catalysis: The Suzuki-Miyaura
Coupling
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Trimesitylphosphine is a highly effective ligand in palladium-catalyzed cross-coupling
reactions, such as the Suzuki-Miyaura coupling. Its steric bulk and electron-donating properties
enhance the catalytic activity of the palladium center, enabling the formation of carbon-carbon
bonds between aryl or vinyl halides/triflates and organoboron compounds.

The diagram below illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura
reaction, where 'L’ represents the trimesitylphosphine ligand.
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Suzuki-Miyaura Catalytic Cycle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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